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Compound of Interest

Compound Name: N-Benzylniacin

Cat. No.: B091188 Get Quote

This document provides a comprehensive, step-by-step guide for the proper disposal of N-
Benzylniacin, ensuring the safety of laboratory personnel and the protection of the

environment. The following procedures are designed for researchers, scientists, and

professionals in drug development and are based on established safety protocols.

I. Pre-Disposal Safety and Handling
Before initiating the disposal process, it is crucial to adhere to standard laboratory safety

protocols. N-Benzylniacin is stable under normal conditions and is not classified as a

hazardous substance according to GHS (Globally Harmonized System of Classification and

Labelling of Chemicals) criteria[1]. However, good laboratory practice necessitates careful

handling of all chemical reagents.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields or goggles that conform to EN166

standards[2].

Hand Protection: Use chemical-resistant gloves tested according to EN 374. Inspect gloves

for leaks or tears before use[1][2].

Body Protection: A standard laboratory coat is recommended to prevent skin contact[2].
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Respiratory Protection: In case of inadequate ventilation or the formation of dust or aerosols,

wear appropriate respiratory protection[1][2].

Engineering Controls:

Handle N-Benzylniacin in a well-ventilated area. The use of local and general ventilation is

recommended to minimize exposure[1].

II. N-Benzylniacin Disposal Procedure
The primary principle for the disposal of N-Benzylniacin is to prevent its release into the

environment[1][2]. Do not discharge the substance into drains or surface water[1][2].

Step 1: Waste Collection

Collect waste N-Benzylniacin, including any contaminated materials (e.g., paper towels,

absorbent pads), in a designated and clearly labeled waste container.

The container must be suitable for chemical waste, sealable, and in good condition.

Step 2: Spillage and Cleanup

In the event of a spill, prevent the substance from entering drains or waterways[1][2].

For solid spills, carefully sweep or shovel the material into a suitable container for

disposal[2]. Avoid generating dust[2].

For liquid spills, use an inert absorbent material to contain the spill.

Ventilate the affected area after cleanup is complete[1].

Step 3: Container Management

Keep the waste container tightly closed in a dry and well-ventilated place when not in use[2].

Handle contaminated packaging in the same manner as the substance itself[1].

Completely emptied and cleaned containers can be recycled[1].
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Step 4: Final Disposal

Arrange for the disposal of the collected waste through a licensed and qualified waste

disposal service.

Follow all local, state, and federal regulations regarding chemical waste disposal.

III. Chemical and Physical Properties
The following table summarizes key quantitative data for N-Benzylniacin.

Property Value Reference

Molecular Formula C13H11NO2 [2][3]

Molecular Weight 213.23 g/mol [2]

CAS Number 15990-43-9 [1][2]

Appearance

Colorless to yellowish

transparent liquid or light

yellow paste

[3][4]

IV. Experimental Protocols
The disposal procedures outlined above are standard operational protocols and do not

originate from specific experimental studies. They represent best practices for chemical

handling and waste management in a laboratory setting.

V. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of N-
Benzylniacin.
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Caption: Workflow for the safe disposal of N-Benzylniacin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b091188?utm_src=pdf-custom-synthesis
https://www.chemos.de/import/data/msds/GB_en/15990-43-9-A0021677-GB-en.pdf
https://www.guidechem.com/msds/15990-43-9.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1681729.htm
https://www.lookchem.com/casno15990-43-9.html
https://www.benchchem.com/product/b091188#n-benzylniacin-proper-disposal-procedures
https://www.benchchem.com/product/b091188#n-benzylniacin-proper-disposal-procedures
https://www.benchchem.com/product/b091188#n-benzylniacin-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b091188?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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